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The European Space Agency's (ESA) first lunar mission, Small Missions for Advanced
Research in Technology-1 (SMART-1), concluded its successful operations with a planned and
meticulously orchestrated impact on the Moon's surface on September 3, 2006.[1][2] This
method of disposal was chosen as the spacecraft was running low on its xenon propellant, and
it provided a unique opportunity for scientific observation of the impact event from Earth-based
telescopes.[3][4]

The final phase of the SMART-1 mission was not a simple passive descent but involved a
series of carefully planned maneuvers to ensure the impact occurred at a specific time and
location on the near side of the Moon, optimizing visibility for scientific study.[4][5]

End-of-Life Operational Plan

With the depletion of its primary solar-electric propulsion system's xenon fuel, the SMART-1
spacecraft was left in a natural orbit primarily governed by the Moon's gravity, with
perturbations from the Earth and Sun.[2][6] Left on this natural trajectory, the spacecraft was
predicted to impact the far side of the Moon on August 17, 2006.[5] To facilitate valuable
scientific observations of the impact and its resulting debris plume, mission controllers at the
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European Space Operations Centre (ESOC) in Darmstadt, Germany, executed a series of
maneuvers using the spacecraft's hydrazine attitude thrusters.[5][7]

These maneuvers, initiated on June 19, 2006, were designed to raise the orbit's perilune (the
point of closest approach to the Moon) and adjust the spacecraft's trajectory.[4][7] This
extended the mission and shifted the impact date to September 3, 2006, ensuring the impact
site would be in a dark region near the lunar terminator, providing optimal viewing conditions for
ground-based observatories.[5][7]

The impact occurred in the "Lake of Excellence" (Lacus Excellentiae), a crater in the Moon's
southern hemisphere.[3] The shallow impact angle was expected to create a long, narrow
crater and eject a plume of material, the observation of which would help scientists understand
the composition of the lunar surface.[3]

Quantitative Mission and Disposal Data

Parameter Value

Launch Mass 367 kg (809 Ib)[1]

Dry Mass 287 kg (633 Ib)[1]

Launch Date September 27, 2003[1][2]

End of Mission (Impact Date) September 3, 2006, 05:42:22 UTC[1]
Impact Site Lacus Excellentiae[3]

Impact Coordinates 34°15'43"S 46°11'35"W[1]

Final Operational Orbit 300 km x 3,000 km elliptical polar orbit[6]

Experimental Protocol: End-of-Life Maneuvers

The key "experiment" during the disposal phase was the series of orbital adjustments to control

the impact's timing and location.

Methodology:
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Initial State Assessment: Following the final use of the primary ion engine on September 17,
2005, the spacecraft was in a natural lunar orbit.[2] Orbital analysis predicted an impact on
the lunar far side in August 2006.[5]

Maneuver Execution: A 17-day campaign of thruster firings commenced on June 19, 2006.[7]
These maneuvers utilized the hydrazine attitude control thrusters, which were not originally
intended for significant orbital changes.[5]

Delta-V Application: The thruster firings imparted a small change in velocity (delta-v) of
approximately 12 meters per second.[4][7]

Orbital Adjustment: This delta-v was sufficient to raise the perilune by about 90 kilometers,
altering the orbital decay rate and shifting the impact date and location.[4][7]

Trim Maneuvers: Additional small "trim" maneuvers were performed at the end of July and
the beginning of September 2006 to further refine the impact time with greater accuracy.[7]

SMART-1 Disposal Workflow
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Workflow of the SMART-1 spacecraft's controlled lunar impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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